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Compound of Interest

Compound Name: (4-Methylmorpholin-3-yl)methanol

Cat. No.: B1290380 Get Quote

Abstract
This document provides a detailed experimental protocol for the synthesis of (4-
Methylmorpholin-3-yl)methanol. The method described is a reductive amination of

morpholin-3-ylmethanol using formaldehyde in the presence of a palladium on carbon catalyst.

This protocol is intended for researchers in organic synthesis, medicinal chemistry, and drug

development.

Introduction
(4-Methylmorpholin-3-yl)methanol is a substituted morpholine derivative. Morpholine and its

derivatives are important structural motifs found in numerous biologically active compounds

and are utilized as building blocks in medicinal chemistry. This protocol outlines a

straightforward and effective method for the N-methylation of morpholin-3-ylmethanol to yield

the target compound.

Reaction Scheme
The synthesis proceeds via the reductive amination of the secondary amine in morpholin-3-

ylmethanol with formaldehyde.
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Reaction Scheme

Reactants Reagents & Catalyst

Product

Morpholin-3-ylmethanol

(4-Methylmorpholin-3-yl)methanol

 + R2, C1, H2
 in S1

Formaldehyde Pd/C Methanol H2 (gas)
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1. Dissolve Morpholin-3-ylmethanol
in Methanol

2. Add Formaldehyde and Pd/C

3. Stir under H2 atmosphere
overnight at RT

4. Filter through Celite to
remove catalyst

5. Concentrate filtrate under
reduced pressure

6. Purify by Silica Gel
Column Chromatography

(MeOH/DCM = 1:15)

Product:
(4-Methylmorpholin-3-yl)methanol

(Yellow Oil)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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